N-(5-Methylthio-1,2,4-thiadiazol-3-yl)benzamide
Overview
Description
“N-(5-Methylthio-1,2,4-thiadiazol-3-yl)benzamide” is a chemical compound used in scientific research . It has a molecular weight of 251.33 and a molecular formula of C10H9N3OS2 .
Molecular Structure Analysis
The crystal structures of similar compounds have been determined by the method of single crystal X-ray diffraction . In these crystals, the molecules have taken four types of conformation due to intra-molecular rotations around N–C and C–C bonds .Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole derivatives, including N-(5-Methylthio-1,2,4-thiadiazol-3-yl)benzamide, have shown potential as anticancer agents . They have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of cancer cells . For example, N-({5-[(2-methoxybenzylidene)amino]-1,3,4-thiadiazol-2-yl}sulfonyl)benzamide and N-({5-[(furan-2-ylmethylidene)amino]-1,3,4-thiadiazol-2-yl}sulfonyl)benzamide have shown significant cytotoxicity against breast cancer and lung cancer cell lines .
Antimicrobial Activity
1,3,4-Thiadiazole derivatives have demonstrated antimicrobial properties . They have been used in the treatment of various bacterial infections .
Antifungal Activity
These compounds have also shown antifungal properties . They can be used in the treatment of various fungal infections .
Anti-Inflammatory Activity
1,3,4-Thiadiazole derivatives have shown anti-inflammatory properties . They can be used in the treatment of various inflammatory conditions .
Antipsychotic Activity
These compounds have demonstrated antipsychotic properties . They can be used in the treatment of various psychiatric disorders .
Antidepressant Activity
1,3,4-Thiadiazole derivatives have shown antidepressant properties . They can be used in the treatment of various depressive disorders .
Anticonvulsant Activity
These compounds have demonstrated anticonvulsant properties . They can be used in the treatment of various seizure disorders .
Insecticidal Activity
1,3,4-Thiadiazole derivatives have shown insecticidal properties . They can be used in the control of various insect pests .
Future Directions
properties
IUPAC Name |
N-(5-methylsulfanyl-1,2,4-thiadiazol-3-yl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3OS2/c1-15-10-12-9(13-16-10)11-8(14)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VERDFHOICHJZIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NS1)NC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375688 |
Source
|
| Record name | N-(5-Methylthio-1,2,4-thiadiazol-3-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Methylthio-1,2,4-thiadiazol-3-yl)benzamide | |
CAS RN |
353254-76-9 |
Source
|
| Record name | N-(5-Methylthio-1,2,4-thiadiazol-3-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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